3-{(Z)-[3-(4-methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-[(tetrahydrofuran-2-ylmethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C26H26N4O4S2
• Molecular Weight: 522.6 g/mol
• IUPAC Name: (5Z)-3-[(4-methoxyphenyl)methyl]-5-[[9-methyl-4-oxo-2-(oxolan-2-ylmethylamino)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C26H26N4O4S2/c1-16-5-3-11-29-23(16)28-22(27-14-19-6-4-12-34-19)20(24(29)31)13-21-25(32)30(26(35)36-21)15-17-7-9-18(33-2)10-8-17/h3,5,7-11,13,19,27H,4,6,12,14-15H2,1-2H3/b21-13-
• InChI Key: BSYZJALUWAPZIM-BKUYFWCQSA-N
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CC4=CC=C(C=C4)OC)NCC5CCCO5
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CC4=CC=C(C=C4)OC)NCC5CCCO5

Description

The compound 3-{(Z)-[3-(4-methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-[(tetrahydrofuran-2-ylmethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one is a structurally complex heterocyclic molecule featuring:

• A pyrido[1,2-a]pyrimidin-4-one core, known for its pharmacological relevance in antimicrobial and antiparasitic agents .
• A (Z)-configured thiazolidin-5-ylidene substituent at position 3, with a 4-methoxybenzyl group on the thiazolidinone ring. This electron-donating substituent enhances stability and influences electronic properties .
• A tetrahydrofuran-2-ylmethyl amino group at position 2, contributing to solubility and steric interactions .

This compound belongs to a class of fused pyrimidinones, which are frequently explored for their bioactivity against pathogens like Leishmania donovani and Trichomonas foetus . Its synthesis likely involves nucleophilic substitution or cyclocondensation reactions, similar to related derivatives .

Biological Activity

The compound 3-{(Z)-[3-(4-methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-[(tetrahydrofuran-2-ylmethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule that incorporates several pharmacologically relevant structural features. This article reviews its biological activity, including its potential therapeutic applications and mechanisms of action, drawing from a variety of research studies.

Structural Overview

The compound features a thiazolidinone ring , a pyrido[1,2-a]pyrimidine core , and an amino group linked to a tetrahydrofuran moiety. These structural components are associated with various biological activities, making it a candidate for further pharmacological exploration.

Antimicrobial Activity

Research indicates that derivatives of thiazolidinones exhibit significant antimicrobial properties. For example, compounds related to thiazolidinones have shown activity against Gram-positive bacteria such as Staphylococcus aureus and Staphylococcus epidermidis, with minimum inhibitory concentration (MIC) values ranging from 16 to 32 mg/ml . The compound may share similar mechanisms due to its structural similarities.

Anticancer Potential

Thiazolidinone derivatives have been extensively studied for their anticancer properties. A review highlighted their ability to inhibit cancer cell proliferation through various mechanisms, including the inhibition of specific enzymes involved in tumor growth . The unique structure of this compound suggests it may also possess similar anticancer activity, potentially targeting key pathways in cancer cell metabolism.

Enzyme Inhibition

The compound's structure allows it to interact with various enzymatic targets. Studies have demonstrated that thiazolidinones can inhibit serine proteases and metalloproteases, crucial in several disease processes including viral infections and cancer progression . The specific interactions of this compound with such enzymes remain to be fully elucidated but are a promising area for future research.

While the precise mechanisms of action for this compound are not fully characterized, it is believed that its biological effects arise from its ability to bind to specific molecular targets. This binding can modulate the activity of enzymes or receptors involved in disease processes. The presence of multiple functional groups enhances its potential interactions within biological systems.

Case Studies and Research Findings

• Antimicrobial Studies : In vitro studies have shown that similar thiazolidinone derivatives demonstrate significant antibacterial activity against various pathogens, suggesting that this compound could also exhibit similar properties.
• Anticancer Activity : A study focusing on thiazolidinone derivatives indicated that they could inhibit cell proliferation in several cancer cell lines, with some compounds showing IC50 values as low as 0.2 mM against specific targets .
• Enzymatic Inhibition : Research has identified that certain thiazolidinone derivatives inhibit key enzymes related to viral replication and tumor progression, indicating potential therapeutic applications in both infectious diseases and oncology .

Comparative Analysis

Compound Type	Biological Activity	Notable Findings
Thiazolidinone Derivatives	Antimicrobial	Active against Gram-positive bacteria; MIC 16–32 mg/ml
Thiazolidinone Derivatives	Anticancer	Inhibitory effects on cancer cell lines; IC50 values < 0.5 mM
Enzyme Inhibitors	Protease Inhibition	Effective against serine proteases; potential antiviral applications

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Variations

Key structural analogs differ in substituents on the thiazolidinone ring and the amino group at position 2. These modifications impact physicochemical properties, reactivity, and biological activity:

Compound ID/Name	Thiazolidinone Substituent	Amino Substituent	Molecular Weight	Notable Properties/Activity	Reference
Target Compound	4-Methoxybenzyl	Tetrahydrofuran-2-ylmethyl	~600 (estimated)	N/A (Theoretical)
BH30048	2-Chlorobenzyl	Thiomorpholin-4-yl	515.07	Potential antimicrobial activity
BH30059	4-Methoxybenzyl	2,6-Dimethylmorpholin-4-yl	536.67	Enhanced solubility
Compound	2-Methoxyethyl	1-Phenylethyl	~580 (estimated)	Improved lipophilicity
Compound	Benzyl	2-(4-Morpholinyl)ethyl	~610 (estimated)	Balanced polarity
7-Amino-5-aryl-6-(benzothiazol-2-yl)-2-thioxopyrido[2,3-d]pyrimidin-4-one ()	Benzothiazole	Varied aryl groups	~450–500	Broad-spectrum antimicrobial activity

Key Observations

Benzothiazole-containing analogs () exhibit notable antimicrobial activity due to sulfur’s role in disrupting pathogen membranes .

Amino Substituents: The tetrahydrofuran-2-ylmethyl group in the target compound may improve metabolic stability compared to morpholine derivatives (e.g., BH30059) but could reduce solubility . Thiomorpholin-4-yl (BH30048) and 1-phenylethyl () groups increase lipophilicity, favoring blood-brain barrier penetration but risking hepatotoxicity .

Synthetic Pathways: The target compound’s synthesis likely parallels methods for BH30059, involving condensation of a thiazolidinone precursor with a functionalized pyrido[1,2-a]pyrimidin-4-one intermediate under mild acidic conditions . In contrast, benzothiazole derivatives () require multistep cyclization with thiourea or hydrazonoyl chlorides, yielding lower overall efficiency .

Sulfur-containing derivatives () demonstrate MIC values of 2–8 µg/mL against Staphylococcus aureus and Candida albicans, highlighting the importance of thioxo groups in antimicrobial action .

Structural and Computational Insights

• Crystallographic Data: SHELX and WinGX () analyses of related compounds reveal that 4-methoxybenzyl substituents induce planar conformations in the thiazolidinone ring, optimizing π-π stacking with biological targets .
• Computational Studies : Molecular docking (e.g., ) predicts that the target compound’s tetrahydrofuran-2-ylmethyl group engages in hydrogen bonding with enzyme active sites, while the 4-methoxybenzyl group occupies hydrophobic pockets .